4p-Chlorophenyl-5-methyl-2-pyrrolidinone

• Molecular Formula: C11H12ClNO
• Molecular Weight: 209.67 g/mol
• IUPAC Name: 4-(4-chlorophenyl)-5-methylpyrrolidin-2-one
• InChI: InChI=1S/C11H12ClNO/c1-7-10(6-11(14)13-7)8-2-4-9(12)5-3-8/h2-5,7,10H,6H2,1H3,(H,13,14)
• InChI Key: ZSLUNSAWUBLQEU-UHFFFAOYSA-N
• Canonical SMILES: CC1C(CC(=O)N1)C2=CC=C(C=C2)Cl

Description

4p-Chlorophenyl-5-methyl-2-pyrrolidinone is a heterocyclic organic compound featuring a pyrrolidinone core (a five-membered lactam ring) substituted with a para-chlorophenyl group at position 4 and a methyl group at position 5. Its molecular formula is C₁₁H₁₂ClNO, with a molecular weight of 209.67 g/mol.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

To contextualize its properties, 4p-Chlorophenyl-5-methyl-2-pyrrolidinone is compared below with two analogs from the literature: 4-chloro-2-(4-methoxyphenyl)-5-[methyl(1H-pyrrol-1-yl)amino]-3(2H)-pyridazinone () and (3-chloro-5-(trifluoromethyl)pyridin-2-yl)(4-chlorophenyl)methanone ().

Structural and Physicochemical Properties

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Core Structure	Key Substituents	Density (g/cm³)	Boiling Point (°C)	pKa
4p-Chlorophenyl-5-methyl-2-pyrrolidinone	C₁₁H₁₂ClNO	209.67	Pyrrolidinone	4-(p-chlorophenyl), 5-methyl	N/A	N/A	N/A
4-chloro-2-(4-methoxyphenyl)-5-[methyl(pyrrol-1-yl)amino]pyridazin-3-one ()	C₁₆H₁₄ClN₅O₂	343.77	Pyridazinone	4-chloro, 4-methoxyphenyl, methyl-pyrrole	N/A	N/A	N/A
(3-chloro-5-(trifluoromethyl)pyridin-2-yl)(4-chlorophenyl)methanone ()	C₁₃H₆Cl₂F₃NO	320.09	Pyridine	3-chloro-5-(trifluoromethyl), 4-chlorophenyl	1.467 (predicted)	376.0 (predicted)	-2.33 (predicted)

Key Observations:

Core Structure Differences: The pyrrolidinone core in the target compound contrasts with the pyridazinone () and pyridine () rings. Pyridazinones () are larger six-membered rings with two adjacent nitrogen atoms, which may confer distinct electronic and steric properties.

Substituent Effects: The trifluoromethyl group in ’s compound increases molecular weight (320.09 g/mol) and electronegativity, likely enhancing metabolic stability but reducing solubility.

Predicted Properties: The pyridine derivative () has a significantly lower predicted pKa (-2.33), indicating strong acidity, whereas the pyrrolidinone’s lactam group may result in a higher pKa (unreported here).

Computational and Experimental Insights

• AM1 Modeling : The AM1 quantum mechanical model () could predict electronic properties (e.g., dipole moments, HOMO-LUMO gaps) for the target compound, aiding in understanding reactivity and interactions.